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Compound of Interest

Compound Name: Yoda2

Cat. No.: B15614596

Audience: Researchers, scientists, and drug development professionals.

Abstract: Yoda2 (also known as KC289) is a potent and selective agonist for the Piezol
channel, a mechanically activated ion channel crucial in various physiological processes.[1][2]
Compared to its predecessor Yodal, Yoda2 exhibits improved potency, reliability, and aqueous
solubility, making it a valuable tool for investigating Piezol function.[3][4][5] This document
provides a detailed protocol for the preparation, storage, and handling of a Yoda2 stock
solution using Dimethyl Sulfoxide (DMSOQO) as the solvent, ensuring reproducible and reliable
experimental outcomes.

Yoda2 Properties and Specifications

A summary of the key physicochemical properties of Yoda2 is presented below. Researchers
should always refer to the batch-specific Certificate of Analysis (CoA) provided by the supplier
for the most accurate molecular weight and purity information.[6]
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Property Data Source(s)
Synonyms KC289, Yoda 2, Yoda-2 [3B1[71[8]
Molecular Formula C16H9oCI2KN20:2S2 [819]
Molecular Weight ~435.38 g/mol (Varies by 6]

batch)
Purity >97% [6]
CAS Number 3081450-95-2 [6]
Formulation Solid powder [71[10]

o Up to 50 mM (21.77 mg/mL).
Solubility in DMSO ) ] [1][6]
Warming may be required.

st (Solid) Store at -20°C or as 5]
orage (Soli
I recommended by the supplier.

Store in aliquots at -20°C for
Storage (Stock Solution) up to one month. Avoid [11[3]

repeated freeze-thaw cycles.

Mechanism of Action: Yoda2 and Piezol Activation

Yodaz2 acts as a direct agonist of the Piezol ion channel.[2][11] Binding of Yoda2 to the
channel induces a conformational change that leads to channel opening, resulting in an influx
of cations, most notably Calcium (Ca2*), into the cell.[12] This increase in intracellular Caz*
concentration subsequently triggers various downstream signaling pathways and cellular
responses.
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1. Weigh Yoda2 Powder
Accurately weigh the required mass.

A

2. Add DMSO
Add the calculated volume of DMSO.

A

3. Dissolve Compound
Vortex. Warm gently (37°C) if needed.

\
4. Confirm Dissolution
Ensure solution is clear and precipitate-free.

A

5. Aliquot Solution
Dispense into single-use tubes.

A

6. Store at -20°C
Protect from light.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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